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Compound of Interest

Compound Name: 2-Chloro-2-Fluorocyclohexanone

Cat. No.: B12850751

Get Quote

Operational Safety Guide: Handling 2-Chloro-2-Fluorocyclohexanone

Executive Safety Summary
Status: High Hazard / Lachrymator / Alkylating Agent Immediate Action: All handling must occur

within a certified chemical fume hood. Critical Warning: Standard laboratory nitrile gloves

provide insufficient protection against halogenated ketones. This compound combines the

permeation power of a ketone with the toxicity of an alpha-halo alkylating agent.

Risk Assessment & Hazard Identification
Author’s Note: As specific SDS data for 2-Chloro-2-Fluorocyclohexanone is limited in public

repositories, this safety profile is derived from Structural Activity Relationships (SAR) of

analogous

-haloketones (e.g., 2-chlorocyclohexanone, 2-fluorocyclohexanone).
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Hazard Class Risk Level Mechanism of Action

Acute Toxicity High

Alkylating Agent: The
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-carbon is highly electrophilic,

capable of alkylating DNA and

proteins. Potential for severe

tissue damage upon contact.

Lachrymator High

Volatile vapors trigger TRPA1

channels in the eyes/lungs,

causing severe tearing and

respiratory distress even at low

ppm.

Skin/Eye Corrosive

Lipophilic nature allows rapid

dermal absorption. Hydrolysis

on skin may release HF/HCl,

causing delayed chemical

burns.

Flammability Moderate

Treat as a Class IIIA

Combustible Liquid (Flash

Point est. >60°C based on

analogs).

Personal Protective Equipment (PPE) Matrix
Scientific Rationale: Ketones swell and degrade nitrile and latex. Halogenated compounds

increase permeation rates. Therefore, a multi-barrier approach is required.

Glove Selection Logic
Do NOT use: Standard Nitrile (0.1 mm), Latex, or Vinyl. Recommended: Silver Shield®

(Laminate) or Butyl Rubber.
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Glove Material Est.[1] Breakthrough Time Recommendation

Standard Nitrile < 2 minutes
FORBIDDEN as primary

barrier.

Double Nitrile < 10 minutes
Incidental Splash Only

(Change immediately).

Butyl Rubber > 480 minutes Preferred for heavy handling.

Silver Shield (Laminate) > 480 minutes
Mandatory inner liner for high-

risk transfers.

PPE Decision Workflow

Task Assessment

Volume > 5 mL?

High Risk: 
Potential for Immersion

Yes

Low Risk: 
Incidental Splash Only

No

Secondary: Silver Shield Liner Double Nitrile (High Thickness)

Primary: Butyl Rubber (0.7mm) CHANGE GLOVES EVERY 15 MIN

Figure 1: Glove Selection Logic for Halogenated Ketones. 
Note the requirement for laminate liners in high-volume handling.

Click to download full resolution via product page

Operational Protocol
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A. Engineering Controls
Ventilation: Work exclusively in a fume hood with a face velocity of 80–100 fpm.

Trap Setup: If using a vacuum line (e.g., for rotovap), install a secondary cold trap (dry

ice/acetone) to prevent vapors from degrading pump seals or entering the exhaust system.

B. Weighing & Transfer
Tare Outside: Tare your receiving flask outside the hood.

Transfer Inside: Move the balance into the hood OR use a secondary containment vessel

(e.g., a pre-weighed vial) to transport the chemical.

Syringe Technique: For liquids, use a gas-tight glass syringe with a Teflon-tipped plunger.

Avoid plastic syringes (polystyrene/polypropylene), which may leach plasticizers or swell.

C. Reaction Quenching
Reactivity: As an

-halo ketone, this compound is susceptible to nucleophilic attack.

Quench: Do not quench directly into strong base (NaOH/KOH) as this may induce rapid

polymerization or formation of toxic epoxides.

Protocol: Quench reaction mixtures with saturated aqueous Ammonium Chloride (

) or dilute acid at

to control exotherms.

Emergency Response & Spills
Spill Response Workflow
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Spill Detected Evacuate Lab 
(Lachrymator Hazard)

Don PPE: 
Resp + Butyl Gloves

Cover with Vermiculite 
or Activated Carbon

Collect in 
Sealable Jar

Label: 
'Halogenated Waste'

Figure 2: Emergency Spill Response Workflow. 
Prioritize evacuation due to lachrymatory nature.

Click to download full resolution via product page

Eye Contact: Flush immediately for 15 minutes.[2][3] Note: If pain persists, suspect HF

formation (due to the fluorine substituent) and seek medical attention for Calcium Gluconate

treatment evaluation.

Skin Contact: Wash with soap and water.[2] Do not use ethanol (enhances absorption).

Waste Disposal
Classification: Halogenated Organic Solvent Waste.

Segregation: Keep separate from non-halogenated solvents (acetone, hexanes) to avoid

cross-contamination of waste streams which can complicate incineration.

Labeling: Clearly mark as "Contains Fluorine/Chlorine - Toxic."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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